N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-1-yl]-N-methylacetamide

• IUPAC Name: N-ethyl-2-[4-[(4-fluorophenyl)methyl]-3-propan-2-yl-1,4-diazepan-1-yl]-N-methylacetamide
• InChI: InChI=1S/C20H32FN3O/c1-5-22(4)20(25)15-23-11-6-12-24(19(14-23)16(2)3)13-17-7-9-18(21)10-8-17/h7-10,16,19H,5-6,11-15H2,1-4H3
• InChI Key: UOCXLAUURVHQSB-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)C(=O)CN1CCCN(C(C1)C(C)C)CC2=CC=C(C=C2)F
• Molecular Formula: C20H32FN3O
• Molecular Weight: 349.5 g/mol

Description

“N-ethyl-2-[4-(4-fluorobenzyl)-3-isopropyl-1,4-diazepan-1-yl]-N-methylacetamide” is a complex organic compound. It contains a diazepane ring, which is a seven-membered ring with two nitrogen atoms. It also has a fluorobenzyl group attached to it, which suggests that it might have interesting chemical properties due to the presence of the electronegative fluorine atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the diazepane ring, followed by the introduction of the fluorobenzyl group. The exact synthesis would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the seven-membered diazepane ring and the fluorobenzyl group. The fluorine atom would likely have a significant impact on the electronic structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents used. The presence of the fluorine atom could make the compound more reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom could affect its polarity, solubility, and other properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended for use as a drug, for example, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its properties and potential applications. This could include studies on its reactivity, stability, and possible uses in various fields.